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Compound of Interest

Compound Name: m-Se3

Cat. No.: B15137670 Get Quote

Indium Selenide (In₂Se₃) is a layered semiconductor material that has garnered attention for its

potential as a high-capacity anode material in next-generation batteries. Its layered structure

allows for the intercalation and deintercalation of ions, such as Li⁺ and Na⁺, which is the

fundamental mechanism for energy storage in rechargeable batteries.

Lithium-Ion Batteries
In₂Se₃ has been investigated as an anode material for lithium-ion batteries (LIBs),

demonstrating promising performance in terms of specific capacity and cycling stability. The

material undergoes a conversion and alloying reaction with lithium, contributing to its high

theoretical capacity.

Sodium-Ion Batteries
The application of In₂Se₃ has also been extended to sodium-ion batteries (SIBs), which are

considered a cost-effective alternative to LIBs due to the natural abundance of sodium. The

larger ionic radius of Na⁺ compared to Li⁺ presents challenges for host materials, but the

layered structure of In₂Se₃ can accommodate the sodiation and desodiation processes.

Quantitative Performance Data
The electrochemical performance of In₂Se₃-based anodes in both lithium-ion and sodium-ion

batteries is summarized in the tables below.

Table 1: Performance of In₂Se₃ in Lithium-Ion Batteries
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Material
Compositio
n

Current
Density

Initial
Discharge
Capacity
(mAh/g)

Reversible
Capacity
(mAh/g)

Cycle Life
Coulombic
Efficiency
(%)

Hexagonal

In₂Se₃
Not Specified High - 620 cycles ~100

In₂Se₃/C

Nanocomposi

te

1C - 628 - -

Table 2: Performance of In₂Se₃ in Sodium-Ion Batteries

Material
Composition

Current Density
(A/g)

Reversible
Capacity (mAh/g)

Cycle Life

In₂Se₃/CoSe₂

Heterostructure
5 297.5 2000 cycles

In₂Se₃/CoSe₂

Heterostructure
10 205.5 2000 cycles

In₂Se₃/CoSe₂

Heterostructure
20 371.6 -

Experimental Protocols
Detailed methodologies for the synthesis of In₂Se₃, electrode preparation, and electrochemical

measurements are provided below.

Protocol 1: Hydrothermal Synthesis of In₂Se₃ Hollow
Nanospheres
This protocol describes the synthesis of In₂Se₃(en) nano hollow spheres using a hydrothermal

method.[1]

Materials:
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Indium chloride (InCl₃)

Selenium powder (Se)

Ethylenediamine (en)

Deionized water

Hydrazine hydrate

Absolute ethanol

Procedure:

In a Teflon-lined stainless steel autoclave, add indium chloride and selenium powder.

Prepare a mixed solvent of ethylenediamine, deionized water, and hydrazine hydrate.

Add the mixed solvent to the autoclave, filling it to 60% of its total volume.

Seal the autoclave and heat it to 180°C for 20-36 hours.

After the reaction, allow the autoclave to cool down to room temperature naturally.

Collect the product by centrifugation and wash it with absolute ethanol several times.

Dry the final product in a vacuum oven.

Protocol 2: Electrode Preparation and Coin Cell
Assembly
This protocol outlines the steps for fabricating In₂Se₃-based electrodes and assembling

CR2032 coin cells for electrochemical testing.

Materials:

In₂Se₃ active material

Carbon black (conductive agent)
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Polyvinylidene fluoride (PVDF) binder

N-methyl-2-pyrrolidone (NMP) solvent

Copper foil (current collector)

Lithium metal foil (counter and reference electrode for LIBs)

Sodium metal (counter and reference electrode for SIBs)

Separator (e.g., Celgard 2400)

Electrolyte (e.g., 1 M LiPF₆ in EC:DMC for LIBs; 1 M NaClO₄ in EC:DEC for SIBs)

CR2032 coin cell components (casings, spacers, springs)

Procedure:

Slurry Preparation:

Mix the In₂Se₃ active material, carbon black, and PVDF binder in a weight ratio of

80:10:10.

Add NMP solvent to the mixture and stir overnight to form a homogeneous slurry.

Electrode Casting:

Cast the slurry onto a copper foil using a doctor blade.

Dry the coated foil in a vacuum oven at 80°C for 12 hours.

Electrode Punching:

Punch the dried electrode sheet into circular discs with a diameter of 12 mm.

Coin Cell Assembly (in an argon-filled glovebox):

Place the In₂Se₃ electrode in the center of the coin cell cathode case.
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Add a few drops of electrolyte to wet the electrode surface.

Place the separator on top of the electrode.

Add more electrolyte to wet the separator.

Place the lithium/sodium metal counter electrode on the separator.

Add a spacer and a spring.

Place the anode cap on top and crimp the coin cell using a crimping machine.

Protocol 3: Electrochemical Measurements
This protocol details the electrochemical characterization of the assembled coin cells.

Equipment:

Battery testing system (e.g., Landt, Maccor)

Electrochemical workstation with a potentiostat/galvanostat

Procedure:

Cyclic Voltammetry (CV):

Perform CV measurements to investigate the electrochemical reactions.

Set the voltage window (e.g., 0.01-3.0 V vs. Li/Li⁺ for LIBs).

Use a slow scan rate (e.g., 0.1 mV/s) for several initial cycles to stabilize the electrode.

Galvanostatic Charge-Discharge Cycling:

Cycle the cells at various current densities to evaluate the rate capability and cycling

stability.

Charge and discharge the cells within the specified voltage window.
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Record the capacity, coulombic efficiency, and energy density for each cycle.

Electrochemical Impedance Spectroscopy (EIS):

Conduct EIS to study the charge transfer kinetics and impedance of the cell.

Apply a small AC voltage perturbation (e.g., 5 mV) over a frequency range (e.g., 100 kHz

to 0.01 Hz).

Application in Supercapacitors: A General Protocol
While specific studies on In₂Se₃ for supercapacitors are not readily available, the following

general protocol can be adapted to evaluate its potential.

Protocol 4: Supercapacitor Electrode Preparation and
Testing
Procedure:

Electrode Preparation:

Prepare a slurry as described in Protocol 2, but use a nickel foam or carbon cloth as the

current collector.

Symmetric Supercapacitor Assembly:

Assemble a symmetric two-electrode coin cell using two identical In₂Se₃ electrodes

separated by a separator and soaked in an aqueous electrolyte (e.g., 1 M KOH or

Na₂SO₄).

Electrochemical Measurements:

Cyclic Voltammetry: Measure the CV curves at different scan rates (e.g., 5 to 100 mV/s)

within a stable voltage window (e.g., 0-1 V for aqueous electrolytes).

Galvanostatic Charge-Discharge: Perform GCD tests at various current densities to

calculate the specific capacitance.
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EIS: Analyze the impedance characteristics of the supercapacitor.

Calculations:

Specific Capacitance (C) from GCD: C = (I × Δt) / (m × ΔV), where I is the discharge current,

Δt is the discharge time, m is the mass of the active material on one electrode, and ΔV is the

voltage window.

Energy Density (E): E = (C × ΔV²) / (2 × 3.6) (in Wh/kg)

Power Density (P): P = (E × 3600) / Δt (in W/kg)

Visualizations
The following diagrams illustrate the experimental workflows and logical relationships in the

application of In₂Se₃ for energy storage.
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Caption: Experimental workflow for In₂Se₃-based battery fabrication and testing.
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Caption: Applications of In₂Se₃ in different energy storage devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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